Cas no 423769-74-8 (4-(1H-Imidazol-1-yl)benzenecarbothioamide)

• Product name: 4-(1H-Imidazol-1-yl)benzenecarbothioamide
• CAS No: 423769-74-8
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• MDL: MFCD03659704
• CID: 328050
• PubChem ID: 2776487

4-(1H-Imidazol-1-yl)benzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-(1H-imidazol-1-yl)-
• 4-(1H-Imidazol-1-yl)benzenecarbothioamide
• 4-imidazol-1-ylbenzenecarbothioamide
• amino(4-imidazolylphenyl)methane-1-thione
• CS-0360015
• DTXSID30380120
• 4-(1H-Imidazol-1-yl)benzothioamide
• MS-22202
• FT-0616472
• J-513214
• A923967
• 423769-74-8
• AKOS000217963
• MFCD03659704
• 4-(1H-imidazol-1-yl)benzene-1-carbothioamide
• 4-(1H-Imidazol-1-yl)benzenecarbothioamide, AldrichCPR
• DB-004790
• G67498
• 4-(imidazol-1-yl)benzenecarbothioamide

• MDL： MFCD03659704
• Inchi： InChI=1S/C10H9N3S/c11-10(14)8-1-3-9(4-2-8)13-6-5-12-7-13/h1-7H,(H2,11,14)
• InChI Key： QUJXJNDFQWCYLF-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C(N2C=CN=C2)C=C1)N

Computed Properties

• Exact Mass: 203.05200
• Monoisotopic Mass: 203.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.29
• Melting Point: 199 °C
• Boiling Point: 393.2°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.683
• PSA: 75.93000
• LogP: 2.20680

4-(1H-Imidazol-1-yl)benzenecarbothioamide Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

4-(1H-Imidazol-1-yl)benzenecarbothioamide Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles